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Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cationic layered
antimony oxide hydroxide materials as heterogeneous Lewis acid catalysts in organic
synthesis. The protocols detailed below are based on established literature and offer a starting
point for the application of these versatile and recyclable catalysts in various synthetic
transformations, including ketalization and cyanosilylation reactions.

Introduction

Cationic layered antimony oxide hydroxide materials, such as antimony oxide hydroxide
ethanedisulfonate, have emerged as robust and efficient heterogeneous Lewis acid catalysts.
[1] These materials feature positively charged inorganic layers of [Sb202(OH)]*, with charge-
balancing anions, like a,w-alkanedisulfonates, residing in the interlayer space.[1] The Lewis
acidity is attributed to the antimony(lll) sites on the crystal facets, which can activate carbonyl
groups and other functional groups.

A key advantage of these catalysts is their heterogeneity, allowing for easy recovery and reuse
without significant loss of activity.[1] Furthermore, they have demonstrated efficacy in both
conventional solvents and under solvent-free ("green") conditions, making them an attractive
alternative to homogeneous Lewis acids that often require stringent anhydrous conditions and
are difficult to separate from the reaction mixture.[1]
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Data Presentation
Table 1: Ketalization of Ketones with Ethylene Glycol

using Antimony Oxide Hydroxide Catalyst

Catalyst
Loading
Temperatur . .
Entry Ketone (mol% Time (h) Yield (%)
e (°C)
based on
Sh)
1 2-Butanone 1.25 90 14 >95
Cyclohexano
2 1.25 90 14 >95
ne
Acetophenon
3 1.25 90 24 ~70

e

Data synthesized from information in "Cationic two-dimensional inorganic networks of antimony
oxide hydroxide for Lewis acid catalysis."

Table 2: Cyanosilylation of Benzaldehyde Derivatives
with Trimethylsilyl Cyanide (TMSCN)
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Catalyst
Benzaldehyde y ) Conversion
Entry L Loading (mol% Time (h)
Derivative based Sh) (%)
ased on

1 Benzaldehyde 6 16 >99

4-
2 Methylbenzaldeh 6 16 >99
yde

4-
3 Methoxybenzald 6 16 >99
ehyde

4-
4 Chlorobenzaldeh 6 16 >99
yde

4-
5 Nitrobenzaldehy 6 16 ~50
de

Data synthesized from information in "Cationic two-dimensional inorganic networks of antimony
oxide hydroxide for Lewis acid catalysis."

Experimental Protocols
Protocol 1: Synthesis of Cationic Layered Antimony
Oxide Hydroxide Catalyst (TJU-2)

This protocol is adapted from the synthesis of TJU-2, a representative cationic layered
antimony oxide hydroxide catalyst.

Materials:
e Antimony(lll) oxide (Sb20s3)

e 1,2-Ethanedisulfonic acid dihydrate
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e Deionized water

Procedure:

In a typical synthesis, a mixture of Sb20s and 1,2-ethanedisulfonic acid dihydrate is prepared
in deionized water.

o The molar ratio of Sbh20s to the disulfonic acid is crucial and should be carefully controlled.

e The mixture is subjected to hydrothermal treatment in a Teflon-lined stainless steel
autoclave.

e The autoclave is heated to a specific temperature (e.g., 180 °C) and maintained for a set
period (e.g., 3 days).

 After cooling to room temperature, the resulting crystalline product is collected by filtration,
washed thoroughly with deionized water and ethanol, and dried in air.

Protocol 2: Ketalization of 2-Butanone

This protocol describes the protection of a ketone using the antimony oxide hydroxide catalyst.
Materials:

e 2-Butanone

» Ethylene glycol

e Antimony oxide hydroxide catalyst (e.g., TJU-2)

Procedure:

e To a round-bottom flask, add 2-butanone (40 mmol), ethylene glycol (80 mmaol), and the
antimony oxide hydroxide catalyst (1.25 mol% based on Sb).

» Heat the resulting mixture at 90 °C for 14 hours with stirring.

 After the reaction is complete (monitored by GC or TLC), cool the mixture to room
temperature.
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» The catalyst can be recovered by filtration.

e The filtrate is concentrated, and the product can be purified by distillation or other standard
techniques. For analysis, the crude product can be directly analyzed by *H NMR.

Protocol 3: Cyanosilylation of Benzaldehyde

This protocol details the addition of a cyano group to an aldehyde.
Materials:

e Benzaldehyde

o Trimethylsilyl cyanide (TMSCN)

e Antimony oxide hydroxide catalyst (e.g., TJU-2)

e Dichloromethane (CH2Cl2)

Procedure:

In a round-bottom flask, dissolve benzaldehyde (1.25 mmol) in dichloromethane (5 mL).
e Add the antimony oxide hydroxide catalyst (6 mol% based on Sb) to the solution.

¢ To this mixture, add trimethylsilyl cyanide (2.50 mmol) under ambient conditions.

 Stir the resulting mixture at room temperature for up to 16 hours.

e Monitor the reaction progress by TLC or GC.

e Upon completion, the catalyst can be removed by filtration.

e The filtrate is concentrated under reduced pressure to yield the crude product, which can be
analyzed by *H NMR.

Mandatory Visualizations
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Caption: Proposed mechanism for the Lewis acid-catalyzed ketalization of a ketone.
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Caption: Experimental workflow for the cyanosilylation of aldehydes.
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Caption: Logical relationship for catalyst recovery and reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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